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Compound of Interest

Compound Name: Formoterol-D6 Fumarate

Cat. No.: B1163125

Executive Summary & Scientific Context

Formoterol-D6 Fumarate is a stable isotope-labeled analog of the potent long-acting beta2-
agonist (LABA) Formoterol.[1] It is primarily used as an internal standard in mass spectrometry
(LC-MS/MS) for the quantification of Formoterol in biological matrices.[1]

While the deuterium labeling (D6) renders this compound a high-value research asset (often
>$1,000/mg), it does not alter its toxicological profile or regulatory status regarding radioactivity.
[1] It is not radioactive.[1] However, it retains the high potency of the parent compound.

Critical Directive: Treat Formoterol-D6 Fumarate as a High-Potency Active Pharmaceutical
Ingredient (HPAPI). Disposal must strictly adhere to EPA RCRA standards for hazardous
pharmaceutical waste, prioritizing incineration to prevent environmental bio-accumulation.[1]

Hazard Profile & Causality

To dispose of this material safely, one must understand the biological mechanisms that make it
hazardous.[1] Formoterol is a sympathomimetic amine.[1] Accidental exposure triggers beta2-
adrenergic receptors, potentially causing tachycardia, arrhythmias, and hypokalemia.[1]

Table 1: GHS Hazard Classification (Derived from Parent
Compound)
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Operational
Hazard Category GHS Code Hazard Statement o
Implication
Zero-tolerance for skin
Suspected of
) o ) N contact.[1] Double-
Reproductive Toxicity H361 damaging fertility or o
) gloving is mandatory.
the unborn child.[1][2]
[1]
Inhalation of dust is
) Causes damage to ) )
STOT - Single the primary risk vector
H370 organs ) )
Exposure ] during disposal
(Cardiovascular).[1]
transfer.[1]
Use of HEPA-filtered
o Fatal if inhaled; Toxic enclosures is required
Acute Toxicity H330/H301 ) ]
if swallowed.[1] for any open-container
manipulation.[1]
Harmful to aquatic life  Strict Sewer Ban.
Aquatic Toxicity H412 with long-lasting Never dispose of

effects.[1][3]

down the drain.[1][4]

Pre-Disposal Protocols: The "Zero-Loss"
Verification[1]

Before consigning Formoterol-D6 to waste, verify the material's status.[1][5] Due to its high cost
and stability, "waste" is usually limited to:

o Expired solutions where solvent evaporation has altered concentration.[1]
o Contaminated solids.[1][2][3]

e Residues in "empty" vials.

Self-Validating Step:

e Is the vial truly empty? If >3% of residue remains, it is not RCRA empty.[1] It must be
disposed of as full hazardous waste.[1][4]
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e Can it be re-purposed? Consult the Certificate of Analysis (CoA).[1] Deuterated standards
are often stable for years at -20°C.[1]

Step-by-Step Disposal Workflow

This protocol is designed to meet EPA 40 CFR Part 266 Subpart P (Management Standards for
Hazardous Waste Pharmaceuticals).[1]

Phase 1: Segregation & Packaging

Objective: Prevent cross-contamination and ensure physical containment.[1]
e Primary Containment:

o Keep the substance in its original amber glass vial.[1] Formoterol is light-sensitive;
degradation products may have unknown toxicity.[1]

o Do not rinse the vial for recovery unless you have a validated extraction protocol. Rinsing
creates a larger volume of liquid hazardous waste.[1]

e Secondary Containment:

o Place the amber vial inside a clear, sealable plastic bag (e.g., Ziploc) or a secondary
plastic jar.

o Why? This traps any surface residue on the vial exterior and protects waste handlers from
breakage.[1]

» Waste Stream Designation:
o Solids (Powder): Segregate into "Solid Toxic Waste."[1]

o Liquids (Stock Solutions): Segregate into "Flammable/Toxic Solvents" (assuming dissolved
in Methanol or DMSO).

Phase 2: Labeling

Objective: Clear communication of risk to downstream handlers.[1]
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Label the secondary container explicitly. Do not rely on the original manufacturer's label alone,

which may be obscured.[1]

Standard Label: "HAZARDOUS WASTE - TOXIC PHARMACEUTICAL"[1]
Chemical Name: Formoterol-D6 Fumarate|[1]
CAS Number: 183814-30-4 (Parent) or specific D6 CAS if available (e.g., 1217734-80-5).[1]

Hazard Checkbox: [x] Toxic [X] Irritant[1]

Phase 3: Destruction Method

Objective: Complete mineralization of the API.[1]

Mandated Method:High-Temperature Incineration.[1]

Prohibited Methods:

o Autoclaving:[1] Ineffective for chemical destruction.[1]
o Sewer/Drain Disposal: Strictly prohibited by EPA Subpart P.[1]

o Trash/Landfill: lllegal for hazardous pharmaceuticals.[1]

Action: Transfer the sealed container to your facility's EHS Hazardous Waste accumulation

area. Ensure it is manifested for incineration at a licensed TSDF (Treatment, Storage, and

Disposal Facility).[1]

Emergency Response: Spill Management

If Formoterol-D6 powder is spilled, immediate containment is necessary to prevent

aerosolization.[1]

Diagram 1: Spill Response Logic

(Graphviz DOT visualization below)
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Spill Detected

Assess Volume & Form
(Solid vs. Liquid)

Evacuate Area &
Post Warning Signs

Don PPE:
Double Nitrile Gloves,
N95/P100 Mask, Goggles

Solid (Powder) Liquid (Solution)

revent Dust

Cover with Wet Wipe Absorb with
(Do NOT Dry Sweep) Chem-Pad/Vermiculite

Place Debris in
Hazardous Waste Bag

Report to EHS Officer

Click to download full resolution via product page
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Caption: Decision matrix for immediate spill response. Note the critical prohibition of dry
sweeping for solids to prevent inhalation.[1]

Regulatory Decision Matrix

Understanding whether your container is "RCRA Empty" determines the cost and complexity of
disposal.[1]

Diagram 2: Waste Classification Workflow

Deface Label &
Glass Recycling
(Or Incinerate as precaution)

Yes RCRA Empty

Is residue <3% by weight?

Segregate as
Toxic Waste
(Incineration Only)

Hazardous Waste

Click to download full resolution via product page

Caption: Classification logic based on EPA 40 CFR 261.7. For potent compounds like
Formoterol, treating "Empty" containers as full waste is recommended for maximum safety.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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